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Compound of Interest

Compound Name: 2-Chloro-5-methylhexane

Cat. No.: B12641342 Get Quote

An In-depth Technical Guide to 2-Chloro-5-methylhexane for Researchers, Scientists, and

Drug Development Professionals.

This technical guide provides comprehensive information on 2-Chloro-5-methylhexane,

including its commercial suppliers, physicochemical properties, and general synthetic and

reactivity pathways. This document is intended for researchers, scientists, and professionals

involved in drug development and other scientific research.

Physicochemical Properties
2-Chloro-5-methylhexane is a halogenated alkane with the chemical formula C7H15Cl.[1][2]

Below is a summary of its key physicochemical properties compiled from various sources.
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Property Value Source

Molecular Formula C7H15Cl PubChem[2], MOLBASE[3]

Molecular Weight 134.65 g/mol PubChem[2], NIST[4]

CAS Number 58766-17-9 PubChem[2], NIST[4]

Boiling Point 143 °C Stenutz[1], NIST[5]

IUPAC Name 2-chloro-5-methylhexane PubChem[2]

InChI
InChI=1S/C7H15Cl/c1-6(2)4-5-

7(3)8/h6-7H,4-5H2,1-3H3
PubChem[2]

InChIKey
IFNXFJYDRXSXDW-

UHFFFAOYSA-N
PubChem[2]

SMILES CC(C)CCC(C)Cl PubChem[2]

Commercial Suppliers
The following table lists some of the commercial suppliers of 2-Chloro-5-methylhexane.

Please note that availability and product specifications may vary. It is recommended to visit the

supplier's website for the most current information.
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Supplier Website Notes

ChemicalBook chemicalbook.com

Lists multiple suppliers

including UkrOrgSynthesis Ltd.

and Ryan Scientific, Inc.[6]

Thermo Scientific (Alfa Aesar) fishersci.com
Offers a range of chemicals for

research and development.[7]

Sigma-Aldrich (Merck) sigmaaldrich.com

A major supplier of chemicals

for research and

pharmaceutical applications.

Apollo Scientific apolloscientific.co.uk
Supplier of fine chemicals and

intermediates.[8]

Georganics georganics.sk
Offers high-purity chemicals in

various quantities.[9]

General Reactivity and Applications in Drug
Development
2-Chloro-5-methylhexane, as an alkyl halide, is a versatile intermediate in organic synthesis.

[10] The carbon-chlorine bond is polarized, making the carbon atom electrophilic and

susceptible to attack by nucleophiles.[11] This reactivity is fundamental to its application in the

synthesis of more complex molecules, including pharmaceutical intermediates.[7]

Chloro-containing compounds have a significant presence in medicinal chemistry, with over

250 FDA-approved drugs containing chlorine.[12] The introduction of a chlorine atom can

modulate a molecule's pharmacokinetic and pharmacodynamic properties. Alkyl halides can

participate in key reactions like nucleophilic substitution (SN1 and SN2) and elimination (E1

and E2) reactions, which are foundational for building molecular complexity in drug discovery.

[10][13]

Signaling Pathways and Experimental Workflows
While specific signaling pathways involving 2-Chloro-5-methylhexane are not extensively

documented in the provided search results, a general reaction pathway for alkyl halides, which
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is central to their utility in synthesis, can be illustrated. The following diagram depicts the two

primary nucleophilic substitution pathways for an alkyl halide like 2-Chloro-5-methylhexane.

SN1 Pathway (Unimolecular)

R-Cl + Nu-

[Nu---R---Cl]δ- 
 Transition State

Single Step

R-Nu + Cl-

R-Cl

R+ + Cl- 
 Carbocation Intermediate

Slow Step

R-Nu + Cl-Fast Step

Nu-

Click to download full resolution via product page

Caption: General reaction pathways for nucleophilic substitution of an alkyl chloride.

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis of 2-Chloro-5-methylhexane
were not explicitly available in the search results. However, general methods for the synthesis
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of alkyl halides can be adapted. One common approach is the halogenation of the

corresponding alcohol, 5-methyl-2-hexanol, using a chlorinating agent.

General Synthesis Example: Chlorination of an Alcohol

A general procedure for the chlorination of a secondary alcohol to yield an alkyl chloride, such

as 2-Chloro-5-methylhexane, could involve the following conceptual steps:

Reaction Setup: The starting alcohol (5-methyl-2-hexanol) is dissolved in a suitable inert

solvent.

Addition of Chlorinating Agent: A chlorinating agent, such as thionyl chloride (SOCl2) or

phosphorus pentachloride (PCl5), is added to the solution, often at reduced temperatures to

control the reaction rate. The reaction is typically performed in the presence of a base, like

pyridine, to neutralize the HCl byproduct.

Reaction Monitoring: The progress of the reaction is monitored using techniques like Thin

Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the consumption of

the starting material.

Workup: Once the reaction is complete, the mixture is typically washed with water and a mild

base (e.g., sodium bicarbonate solution) to remove any remaining acid and unreacted

reagents.

Purification: The crude product is then purified, commonly through distillation, to isolate the

2-Chloro-5-methylhexane.

It is crucial to consult peer-reviewed literature for detailed and validated experimental

procedures before attempting any synthesis.

For the application of 2-Chloro-5-methylhexane in further synthetic steps, such as in the

development of pharmaceutical compounds, the specific protocol would be highly dependent

on the target molecule and the desired reaction (e.g., substitution, elimination). Researchers

should refer to relevant synthetic chemistry journals and databases for protocols tailored to

their specific research goals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-chloro-5-methylhexane [stenutz.eu]

2. 2-Chloro-5-methylhexane | C7H15Cl | CID 521853 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 2-Chloro-5-methylhexane|58766-17-9 - MOLBASE Encyclopedia [m.molbase.com]

4. 2-chloro-5-methylhexane [webbook.nist.gov]

5. 2-chloro-5-methylhexane [webbook.nist.gov]

6. 2-chloro-5-methylhexane [chemicalbook.com]

7. 2-Chloro-2-methylhexane, 97% 5 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher
Scientific [fishersci.at]

8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

9. 1-Chloro-5-methylhexane - High purity | EN [georganics.sk]

10. Breaking Down Alkyl Halides: Key Reactions and Uses [eureka.patsnap.com]

11. Alkyl Halide Reactivity [www2.chemistry.msu.edu]

12. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for
drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]

13. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [Commercial suppliers of 2-Chloro-5-methylhexane.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12641342#commercial-suppliers-of-2-chloro-5-
methylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12641342?utm_src=pdf-custom-synthesis
https://www.stenutz.eu/chem/solv6%20(2).php?name=2-chloro-5-methylhexane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-methylhexane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-methylhexane
https://m.molbase.com/moldata/1617652.html
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C7H15Cl/c1-6(2)4-5-7(3)8/h6-7H%2C4-5H2%2C1-3H3
https://webbook.nist.gov/cgi/inchi?ID=C58766179&Mask=4
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21471922.htm
https://www.fishersci.at/shop/products/2-chloro-2-methylhexane-97/p-7024918
https://www.fishersci.at/shop/products/2-chloro-2-methylhexane-97/p-7024918
https://store.apolloscientific.co.uk/product/2-chloro-5-methylphenol
https://georganics.sk/chemical/1-chloro-5-methylhexane/
https://eureka.patsnap.com/report-breaking-down-alkyl-halides-key-reactions-and-uses
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/alhalrx1.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://pubs.acs.org/doi/10.1021/jo4026644
https://www.benchchem.com/product/b12641342#commercial-suppliers-of-2-chloro-5-methylhexane
https://www.benchchem.com/product/b12641342#commercial-suppliers-of-2-chloro-5-methylhexane
https://www.benchchem.com/product/b12641342#commercial-suppliers-of-2-chloro-5-methylhexane
https://www.benchchem.com/product/b12641342#commercial-suppliers-of-2-chloro-5-methylhexane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12641342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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